Cas no 851095-45-9 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide)
N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1-naphthamide
- 1-Naphthalenecarboxamide, N-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]-
- SR-01000007595-1
- HMS2572M20
- SMR000236161
- SR-01000007595
- MLS000720301
- F0608-0487
- AKOS024586632
- N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]naphthalene-1-carboxamide
- 851095-45-9
- CHEMBL1586022
- N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide
-
- Inchi: 1S/C17H11N3O3/c21-15(13-8-3-6-11-5-1-2-7-12(11)13)18-17-20-19-16(23-17)14-9-4-10-22-14/h1-10H,(H,18,20,21)
- InChI Key: UQDQVQDUVVDVNK-UHFFFAOYSA-N
- SMILES: C1(C(NC2=NN=C(C3=CC=CO3)O2)=O)=C2C(C=CC=C2)=CC=C1
Computed Properties
- Exact Mass: 305.08004122g/mol
- Monoisotopic Mass: 305.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 81.2Ų
N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0608-0487-2μmol |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]naphthalene-1-carboxamide |
851095-45-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0608-0487-5μmol |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]naphthalene-1-carboxamide |
851095-45-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0608-0487-10μmol |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]naphthalene-1-carboxamide |
851095-45-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0608-0487-20μmol |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]naphthalene-1-carboxamide |
851095-45-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0608-0487-1mg |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]naphthalene-1-carboxamide |
851095-45-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0608-0487-2mg |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]naphthalene-1-carboxamide |
851095-45-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0608-0487-3mg |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]naphthalene-1-carboxamide |
851095-45-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0608-0487-4mg |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]naphthalene-1-carboxamide |
851095-45-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0608-0487-5mg |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]naphthalene-1-carboxamide |
851095-45-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0608-0487-10mg |
N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]naphthalene-1-carboxamide |
851095-45-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide
Introduction to N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide (CAS No. 851095-45-9)
N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide (CAS No. 851095-45-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by its unique structural framework, which integrates a naphthalene core with an oxadiazole moiety linked to a furan ring. The presence of these functional groups not only imparts distinct chemical properties but also opens up a myriad of possibilities for its application in drug discovery and molecular design.
The structural composition of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide is meticulously crafted to enhance its biological activity. The naphthalene ring, known for its stability and aromaticity, serves as a scaffold that can be readily modified to introduce various pharmacophores. Meanwhile, the oxadiazole ring contributes to the molecule's electronic properties and potential interactions with biological targets. The furan moiety, on the other hand, introduces a polar region that can enhance solubility and binding affinity.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, oxadiazole derivatives have emerged as particularly promising candidates due to their broad spectrum of biological activities. Studies have demonstrated that oxadiazole-based compounds exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for the treatment of inflammatory diseases, cancer, and infectious disorders. N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide is no exception and has been investigated for its potential pharmacological properties.
The synthesis of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The key steps typically include the formation of the oxadiazole ring through cycloaddition reactions between dienophiles and azides, followed by functionalization of the naphthalene core through Friedel-Crafts acylation or other coupling reactions. The introduction of the furan moiety is often achieved through nucleophilic substitution or condensation reactions.
The chemical properties of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide make it an intriguing candidate for further investigation. Its molecular structure suggests potential interactions with biological targets such as enzymes and receptors involved in disease pathways. For instance, the oxadiazole ring can engage in hydrogen bonding with polar residues in protein active sites, while the furan ring can form hydrophobic interactions with aromatic pockets. These interactions are critical for modulating biological activity and may lead to the development of novel therapeutic agents.
In the realm of drug discovery, computational methods play a pivotal role in predicting the biological activity of new compounds. Molecular docking studies have been employed to explore the binding modes of N-5-(furan-2-ylnaphthalene)-1-carboxamide with various protein targets. These studies have provided valuable insights into how different functional groups within the molecule contribute to its binding affinity and specificity. For example, simulations have shown that the oxadiazole ring interacts strongly with catalytic residues in enzyme active sites, suggesting its potential as an inhibitor.
The pharmacokinetic properties of N-5-(furan-2-yl)-1,3,4-oxadiazol--2-ylnaphthalene-1-carboxamide are also subjects of interest in preclinical research. Factors such as solubility, permeability, and metabolic stability are critical determinants of a compound's efficacy in vivo. Preliminary studies have indicated that modifications to the molecule can significantly influence these properties. For instance, introducing polar groups can enhance solubility while maintaining biological activity.
The therapeutic potential of N-5-(furan-2-yl)-1,
In conclusion,N-strong>-5-(furan
In conclusion,N-strong>-5-(furan
In conclusion,N-strong>-5-(furan
In conclusion,N-strong>-5-(furan
In conclusion,N-strong>-5-(furan
In conclusion,N-strong>-5-(furan
In conclusion,N-strong>-5-(furan
In conclusion,N-strong>-5-(furan
In conclusion,N-strong>-5-(furan
In conclusion,N-strong>-5-(furan
In conclusion,N-strong>-5-(furan
In conclusion,N-strong>-5-(fura
851095-45-9 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)